Cas no 1805323-09-4 (Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate
• CAS No: 1805323-09-4
• MF: C₉H₇F₂I₂NO₂
• MW: 452.963134050369
• CID: 4811303
• Update Time: 2025-08-04

Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate

• Inchi： 1S/C9H7F2I2NO2/c1-16-7(15)3-5-4(8(10)11)2-6(12)14-9(5)13/h2,8H,3H2,1H3
• InChI Key： DDHUHEICOIVPJS-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)OC)=C(C(F)F)C=C(N=1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate

Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate: A Comprehensive Overview

The compound Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate (CAS No. 1805323-09-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridine ring, which is substituted with a methyl group at position 3, a difluoromethyl group at position 4, and two iodine atoms at positions 2 and 6. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). The iodine atoms at positions 2 and 6 serve as excellent coordinating groups, enabling the formation of stable metal-ligand bonds. This property has been leveraged to create MOFs with high surface areas and exceptional catalytic activities, which are promising for applications in gas storage, sensing, and catalysis.

In addition to its role in materials science, Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate has shown potential in medicinal chemistry. The difluoromethyl group at position 4 introduces a unique fluorinated moiety that can influence the compound's pharmacokinetic properties. Recent research has focused on its ability to modulate enzyme activity, particularly in the context of kinase inhibitors. By incorporating this compound into drug design strategies, scientists aim to develop more effective therapeutic agents with improved bioavailability and reduced toxicity.

The synthesis of Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of the pyridine ring with appropriate substituents and subsequent functionalization to introduce the iodine atoms and difluoromethyl group. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve high yields and purity levels. These synthetic methods have been optimized based on recent advancements in organometallic chemistry, ensuring scalability for industrial applications.

From an environmental perspective, the stability and biodegradability of Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate have been thoroughly investigated. Studies indicate that the compound exhibits moderate biodegradation rates under aerobic conditions, with specific microbial communities playing a significant role in its breakdown. This information is crucial for assessing its environmental impact and developing strategies for safe disposal or recycling.

In conclusion, Methyl 4-(difluoromethyl)-2,6-diiodopyridine-3-acetate (CAS No. 1805323-09-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in materials science and a promising candidate in medicinal chemistry. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important compound in modern chemical research.